2-Acetyl-3-((4-fluorophenyl)amino)-N-phenylprop-2-enamide

• IUPAC Name: (Z)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxy-N-phenylbut-2-enamide
• InChI: InChI=1S/C17H15FN2O2/c1-12(21)16(11-19-14-9-7-13(18)8-10-14)17(22)20-15-5-3-2-4-6-15/h2-11,21H,1H3,(H,20,22)/b16-12-,19-11?
• InChI Key: NYXNXKUAKCHDAA-LWOWAQJDSA-N
• Canonical SMILES: CC(=C(C=NC1=CC=C(C=C1)F)C(=O)NC2=CC=CC=C2)O
• Isomeric SMILES: C/C(=C(\C=NC1=CC=C(C=C1)F)/C(=O)NC2=CC=CC=C2)/O
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

The compound is a derivative of 2-aminothiazole, which is a sulfur- and nitrogen-containing heterocyclic compound. These types of compounds are often used in drug development due to their various biological activities.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds, such as N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide, are synthesized through the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid, followed by a Suzuki reaction of the amide product with 4-fluorophenylboric acid.

Molecular Structure Analysis

The compound likely contains a 2-aminothiazole scaffold, which is a characteristic structure in drug development. This scaffold is often modified with various substituents to enhance its biological activities.

Scientific Research Applications

Advanced Oxidation Processes in Environmental Cleanup

A review on the degradation of acetaminophen by advanced oxidation processes highlights the pathway, by-products, and biotoxicity of degradation products. Advanced oxidation processes (AOPs) are used to treat contaminants in water, demonstrating the utility of chemical compounds in environmental remediation and the importance of understanding their breakdown products and pathways (Qutob et al., 2022).

Synthesis and Application in Drug Development

Research on the practical synthesis of chemical intermediates like 2-Fluoro-4-bromobiphenyl underlines the significance of developing efficient synthetic routes for compounds used in pharmaceuticals. This work showcases the challenges and solutions in synthesizing complex molecules, relevant to the synthesis and application of 2-Acetyl-3-((4-fluorophenyl)amino)-N-phenylprop-2-enamide (Qiu et al., 2009).

Drug Interaction with Biological Molecules

Studies on copper(II) complexes with non-steroidal anti-inflammatory drugs explore interactions with biological molecules like DNA and proteins, indicating how small molecules can have diverse biological activities, potentially including 2-Acetyl-3-((4-fluorophenyl)amino)-N-phenylprop-2-enamide. Such research provides insights into drug design and the therapeutic potential of chemical compounds (Šimunková et al., 2019).

Therapeutic Potential in Disease Treatment

The therapeutic effects of chemical compounds such as 4-phenylbutyric acid in maintaining proteostasis highlight the potential of small molecules in treating diseases by modulating biological pathways. This area of research could be relevant to the applications of 2-Acetyl-3-((4-fluorophenyl)amino)-N-phenylprop-2-enamide in understanding and treating diseases (Kolb et al., 2015).

Future Directions

The development of new synthetic strategies for similar compounds is an active area of research. These strategies aim to improve the ecological impact of the synthesis processes. The exploration of the biological activities of these compounds is also a significant area of focus.